Cas no 1934274-88-0 (tert-butyl 6-oxopiperazine-2-carboxylate)

• Product Name: tert-butyl 6-oxopiperazine-2-carboxylate
• CAS No: 1934274-88-0
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5246792
• Update Time: 2025-05-23

tert-butyl 6-oxopiperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• tert-butyl 6-oxopiperazine-2-carboxylate

• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)6-4-10-5-7(12)11-6/h6,10H,4-5H2,1-3H3,(H,11,12)
• InChI Key： ZSVWQZKOWJGPGX-UHFFFAOYSA-N
• SMILES： N1C(=O)CNCC1C(OC(C)(C)C)=O

Additional information on tert-butyl 6-oxopiperazine-2-carboxylate

Comprehensive Overview of tert-butyl 6-oxopiperazine-2-carboxylate (CAS No. 1934274-88-0): Properties, Applications, and Industry Insights

The compound tert-butyl 6-oxopiperazine-2-carboxylate (CAS No. 1934274-88-0) is a highly specialized intermediate in organic synthesis, particularly valued in pharmaceutical and agrochemical research. Its unique structural features, including the piperazine core and tert-butyl ester group, make it a versatile building block for drug discovery and fine chemical production. As the demand for novel heterocyclic compounds grows, this molecule has garnered significant attention from researchers exploring peptide mimetics, kinase inhibitors, and bioactive scaffolds.

Recent trends in medicinal chemistry highlight the importance of 6-oxopiperazine derivatives like tert-butyl 6-oxopiperazine-2-carboxylate due to their role in modulating protein-protein interactions. With the rise of targeted therapies and small molecule drugs, this compound's ability to introduce conformational constraints makes it invaluable for designing allosteric modulators and enzyme inhibitors. Analytical techniques such as HPLC purity analysis and LC-MS characterization confirm its suitability for high-value applications.

The synthesis of tert-butyl 6-oxopiperazine-2-carboxylate typically involves N-Boc protection strategies followed by controlled oxidation, with yields optimized through green chemistry approaches. Industry professionals frequently search for scale-up protocols and crystallization conditions for this compound, reflecting its transition from laboratory-scale to potential commercial production. Its stability under ambient storage conditions and compatibility with common organic solvents enhance its practicality for diverse synthetic routes.

Emerging applications in proteolysis targeting chimeras (PROTACs) and molecular glues have further elevated interest in CAS No. 1934274-88-0. The compound's chiral center at position 2 allows for the creation of enantiomerically pure derivatives, addressing the pharmaceutical industry's growing focus on stereoselective synthesis. Researchers often inquire about enantiomeric separation methods and chiral resolution techniques specific to this piperazine derivative.

From a regulatory perspective, tert-butyl 6-oxopiperazine-2-carboxylate presents favorable characteristics with no significant handling restrictions, making it accessible for global research collaborations. Quality control parameters including residual solvent analysis and heavy metal testing ensure compliance with ICH guidelines for pharmaceutical intermediates. The compound's structural characterization by NMR spectroscopy (particularly ¹³C and ¹H NMR) and FT-IR analysis provides comprehensive data for patent applications and research publications.

Market analyses indicate growing procurement inquiries for CAS No. 1934274-88-0 from contract research organizations and academic institutions specializing in fragment-based drug design. The compound's structure-activity relationship (SAR) potential in modifying hydrogen bonding patterns and molecular topology aligns with current computational chemistry approaches. Frequently searched technical questions include coupling reaction compatibility and deprotection conditions for the tert-butyl group in complex syntheses.

Future developments may explore the derivatization of tert-butyl 6-oxopiperazine-2-carboxylate for bioconjugation applications and fluorescent probes, leveraging its reactive carbonyl group. The compound's logP calculations and solubility profiles suggest potential for optimizing drug-like properties in lead compounds. As the pharmaceutical industry emphasizes three-dimensional diversity in screening libraries, this piperazine derivative offers valuable spatial complexity for virtual screening initiatives.